Cas no 55649-42-8 (5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol)
55649-42-8 structure
Product Name:5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol
CAS No:55649-42-8
MF:C19H32O2
MW:292.456186294556
CID:944260
Update Time:2023-08-02
5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenepropanol, alpha-ethenyldecahydro-8a-(hydroxymethyl)-alpha ,5-dimethyl-2-methylene-
- XDPNUSLKPMBKNV-UHFFFAOYSA-N
- 5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol
- 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-8a-(hydroxymethyl)-.alpha.,5-dimethyl-2-methylene-
- alpha-Ethenyldecahydro-8a-(hydroxymethyl)-alpha,5-dimethyl-2-methylene-1-naphthalene-1-propanol
- 5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol #
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- Inchi: 1S/C19H32O2/c1-5-18(4,21)12-10-17-15(3)8-9-16-14(2)7-6-11-19(16,17)13-20/h5,14,16-17,20-21H,1,3,6-13H2,2,4H3
- InChI Key: XDPNUSLKPMBKNV-UHFFFAOYSA-N
- SMILES: OCC12CCCC(C)C1CCC(=C)C2CCC(C=C)(C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 402
- Topological Polar Surface Area: 40.5
5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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